Cas no 1092346-04-7 (N'-(4-Methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide)

• Product Name: N'-(4-Methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide
• CAS No: 1092346-04-7
• MF: C₁₅H₁₂F₃N₃O₃
• MW: 339.269293785095
• CID: 4570959
• Update Time: 2025-11-06

N'-(4-Methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide
• N'-(4-Methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide

• Inchi： 1S/C15H12F3N3O3/c1-24-11-5-2-9(3-6-11)13(22)20-21-14(23)10-4-7-12(19-8-10)15(16,17)18/h2-8H,1H3,(H,20,22)(H,21,23)
• InChI Key： VVGFVVRRVXURTR-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=CC=C1C(NNC(=O)C1=CC=C(OC)C=C1)=O

Additional information on N'-(4-Methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide

N'-(4-Methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide: A Comprehensive Overview

N'-(4-Methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide (CAS No. 1092346-04-7) is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of hydrazides, which are known for their versatile applications in drug design and synthesis. The structure of this molecule incorporates a 4-methoxybenzoyl group and a trifluoromethyl group, both of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of hydrazide derivatives in the development of novel therapeutic agents. The trifluoromethyl group attached to the nicotinoyl ring in this compound is particularly interesting due to its electron-withdrawing properties, which can enhance the stability and bioavailability of the molecule. Additionally, the 4-methoxybenzoyl group introduces a hydrophilic moiety, potentially improving the solubility and pharmacokinetic profile of the compound.

Research into N'-(4-Methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide has focused on its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits significant antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key enzymes associated with cell cycle regulation and apoptosis induction.

The synthesis of N'-(4-Methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the trifluoromethyl group is achieved through a fluorination reaction, while the 4-methoxybenzoyl group is introduced via a coupling reaction. These steps ensure high purity and structural integrity of the final product.

One of the most promising aspects of this compound is its potential for further functionalization. Researchers are actively exploring the possibility of modifying other positions on the nicotinoyl ring to enhance its therapeutic efficacy. For instance, introducing additional substituents could improve its selectivity towards specific molecular targets or reduce potential side effects.

In terms of applications, N'-(4-Methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide has shown promise not only in oncology but also in other therapeutic areas such as inflammation and infectious diseases. Its ability to modulate multiple cellular pathways makes it a valuable tool for drug discovery efforts.

From an environmental standpoint, the synthesis and handling of this compound are carried out under strict safety protocols to minimize any adverse impact on human health or the environment. Its stability under normal storage conditions further ensures safe handling throughout its lifecycle.

In conclusion, N'-(4-Methoxybenzoyl)-6-(trifluoromethyl)nicotinohydrazide (CAS No. 1092346-04-7) represents a cutting-edge advancement in medicinal chemistry. With ongoing research and development efforts, this compound holds great promise for contributing to the next generation of effective therapeutic agents.